Cas no 1366439-54-4 ((3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1366439-54-4
• MF: C₁₅H₁₇F₄NO₄
• MW: 351.293398618698
• CID: 5756277
• PubChem ID: 165962892
• Update Time: 2025-05-25

(3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1366439-54-4
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-[4-fluoro-3-(trifluoromethyl)phenyl]propanoic acid
• EN300-1162772
• (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid

• Inchi： 1S/C15H17F4NO4/c1-14(2,3)24-13(23)20-11(7-12(21)22)8-4-5-10(16)9(6-8)15(17,18)19/h4-6,11H,7H2,1-3H3,(H,20,23)(H,21,22)/t11-/m0/s1
• InChI Key： LEHXDOVTWRAUTH-NSHDSACASA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.10937067g/mol
• Monoisotopic Mass: 351.10937067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 1366439-54-4)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid (CAS No. 1366439-54-4) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group, fluoro, and trifluoromethyl substituents, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and other bioactive molecules. The S-configuration at the stereocenter further enhances its relevance in enantioselective synthesis.

In recent years, the demand for fluorinated compounds and chiral intermediates has surged due to their critical role in improving drug efficacy and metabolic stability. Researchers and pharmaceutical companies frequently search for terms like "Boc-protected amino acids", "trifluoromethylphenyl derivatives", and "fluoro-substituted phenylpropanoic acids", reflecting the growing interest in this compound's applications. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances lipophilicity and bioavailability—a key consideration in modern drug design.

The synthesis of CAS No. 1366439-54-4 typically involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution to achieve the desired (3S)-stereochemistry. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other conjugates. This versatility aligns with the industry's focus on structure-activity relationship (SAR) studies and fragment-based drug design, both trending topics in medicinal chemistry.

From an analytical perspective, (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid is characterized using techniques such as HPLC, NMR, and mass spectrometry to ensure purity and stereochemical integrity. These methods are frequently searched by quality control professionals and synthetic chemists, underscoring the compound's technical significance. Additionally, its stability under various pH conditions makes it suitable for peptide coupling reactions—a hot topic in bioconjugation research.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science, where fluorinated aromatics are prized for their durability and electronic properties. Searches for "fluorinated building blocks" and "chiral synthons" often lead to discussions about derivatives like CAS No. 1366439-54-4, highlighting its cross-disciplinary utility. Environmental considerations also drive interest in green synthesis methods for such compounds, another trending search query.

In summary, (3S)-3-{(tert-butoxy)carbonylamino}-3-4-fluoro-3-(trifluoromethyl)phenylpropanoic acid represents a convergence of several high-interest areas: chiral chemistry, fluorine incorporation, and peptide mimetics. Its CAS No. 1366439-54-4 serves as a unique identifier for researchers navigating databases like SciFinder or Reaxys. As drug discovery evolves toward more targeted therapies, intermediates like this will remain indispensable tools for innovation.